Cas no 20917-57-1 (L-Alanine, N-L-asparaginyl-)

• Product name: L-Alanine, N-L-asparaginyl-
• CAS No: 20917-57-1
• MF: C₇H₁₃N₃O₄
• MW: 203.195821523666
• CID: 1396874
• PubChem ID: 9942455

L-Alanine, N-L-asparaginyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-L-asparaginyl-
• (2S)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]propanoic acid
• Asparaginyl-Alanine
• Asn-Ala
• 20917-57-1
• DTXSID70433124
• Asparaginylalanine
• Asparagine Alanine dipeptide
• Asparagine-Alanine dipeptide
• CHEBI:157795
• NA dipeptide
• N-A Dipeptide
• Asparagyl-Alanin
• SCHEMBL9852027
• L-Asparaginyl-L-Alanine

• Inchi： InChI=1S/C7H13N3O4/c1-3(7(13)14)10-6(12)4(8)2-5(9)11/h3-4H,2,8H2,1H3,(H2,9,11)(H,10,12)(H,13,14)/t3-,4-/m0/s1
• InChI Key： SJUXYGVRSGTPMC-IMJSIDKUSA-N
• SMILES： CC(C(=O)O)NC(=O)C(CC(=O)N)N

Computed Properties

• Exact Mass: 203.09069
• Monoisotopic Mass: 203.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 135.51
• LogP: -4.83